![molecular formula C22H21N3O2 B2399176 2-benzoyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzamide CAS No. 2034245-84-4](/img/structure/B2399176.png)
2-benzoyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzamide
Overview
Description
2-benzoyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in treating various diseases. This compound belongs to the class of benzamide derivatives and has a unique chemical structure that makes it a promising candidate for drug development.
Scientific Research Applications
Inhibition of Hepatitis B Virus (HBV)
This compound is a derivative of 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine (THPP) and has been found to be an effective inhibitor of the Hepatitis B Virus (HBV). It has been used as a core protein allosteric modulator (CpAM) for HBV, effectively inhibiting a wide range of nucleoside-resistant HBV mutants .
Antioxidant Activity
Benzamide compounds, including this one, have been synthesized and analyzed for their antioxidant activity. They have been found to exhibit total antioxidant, free radical scavenging, and metal chelating activity .
Antibacterial Activity
These compounds have also been tested for their antibacterial activity against different types of bacteria. The results have shown that some of these compounds have significant antibacterial properties .
Antiviral Activity
In addition to its activity against HBV, this compound has also shown antiviral activity against other viruses. For example, it has been found to have higher antiviral activity than the structurally similar drug Pemetrexed against Newcastle disease virus .
Anti-inflammatory and Antitumor Activity
Imidazole-containing compounds, which include this compound, have been found to have anti-inflammatory and antitumor activities. They have been used in the treatment of various diseases, including cancer .
Drug Discovery
This compound has been used in drug discovery due to its broad range of chemical and biological properties. It has become an important synthon in the development of new drugs .
Mechanism of Action
Target of Action
Compounds with similar structures have been used in the prevention or treatment of cardiovascular diseases .
Mode of Action
It is known that the efficacy of using nh-pyrazole carbonic acids as a key intermediate of the process is demonstrated .
Biochemical Pathways
Result of Action
It is known that compounds with similar structures have been used in the prevention or treatment of cardiovascular diseases .
properties
IUPAC Name |
2-benzoyl-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O2/c26-21(16-8-2-1-3-9-16)18-10-4-5-11-19(18)22(27)23-14-17-15-24-25-13-7-6-12-20(17)25/h1-5,8-11,15H,6-7,12-14H2,(H,23,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPAOSQRASVCOJY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=C(C=N2)CNC(=O)C3=CC=CC=C3C(=O)C4=CC=CC=C4)C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-benzoyl-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzamide | |
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